Cas no 2171166-60-0 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid
• CAS No: 2171166-60-0
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 5892924
• PubChem ID: 165562211
• Update Time: 2025-07-15

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-fluorobenzoic acid
• EN300-1571603
• 2171166-60-0

• Inchi： 1S/C26H23FN2O6/c1-34-14-22(24(30)28-21-12-6-11-19(23(21)27)25(31)32)29-26(33)35-13-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-12,20,22H,13-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t22-/m0/s1
• InChI Key： BALJQJLYCFHCDE-QFIPXVFZSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1NC([C@H](COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid

Research Brief on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid (CAS: 2171166-60-0)

In recent years, the compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid (CAS: 2171166-60-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorobenzoic acid moiety, has shown promise in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions, making it an invaluable tool in the synthesis of complex peptides and peptidomimetics.

The primary objective of recent studies involving this compound has been to explore its potential as a building block for the development of novel therapeutic agents. Researchers have focused on its ability to serve as a versatile intermediate in the synthesis of peptide-based drugs, which are increasingly being investigated for their high specificity and reduced side effects compared to traditional small-molecule drugs. The incorporation of the fluorobenzoic acid moiety is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the resulting peptides, addressing some of the key challenges in peptide drug development.

Methodologically, studies have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize the compound and its derivatives. Nuclear magnetic resonance (NMR) spectroscopy has also been utilized to confirm the structural integrity and purity of the synthesized molecules. These analytical methods have been critical in ensuring the reproducibility and reliability of the research findings. Additionally, computational modeling and molecular docking studies have been conducted to predict the binding affinity and interactions of the compound with biological targets, providing valuable insights into its potential therapeutic applications.

Recent results have demonstrated the efficacy of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid in the synthesis of peptide conjugates with enhanced pharmacological properties. For instance, one study reported the successful incorporation of this compound into a peptide sequence targeting a specific enzyme involved in inflammatory pathways. The resulting conjugate exhibited improved inhibitory activity and selectivity compared to the parent peptide, highlighting the compound's potential as a valuable modifier in drug design. Another study explored its use in the development of prodrugs, where the Fmoc group served as a protective moiety that could be cleaved enzymatically in vivo, releasing the active drug at the target site.

In conclusion, the compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-fluorobenzoic acid (CAS: 2171166-60-0) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and demonstrated utility in peptide synthesis and drug development underscore its potential to contribute to the advancement of novel therapeutic agents. Future research should focus on expanding its applications, optimizing its synthetic pathways, and evaluating its performance in preclinical and clinical settings. The continued investigation of this compound is expected to yield significant contributions to the field, addressing unmet medical needs and improving patient outcomes.